Cas no 1396747-81-1 (N-2-(furan-2-yl)-2-hydroxypropylcyclopropanecarboxamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxypropylcyclopropanecarboxamide
• CAS No: 1396747-81-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5990984
• PubChem ID: 71782530
• Update Time: 2025-06-07

N-2-(furan-2-yl)-2-hydroxypropylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxypropylcyclopropanecarboxamide
• N-[2-(furan-2-yl)-2-hydroxypropyl]cyclopropanecarboxamide
• AKOS024525001
• F5857-9027
• 1396747-81-1
• N-(2-(furan-2-yl)-2-hydroxypropyl)cyclopropanecarboxamide

• Inchi： 1S/C11H15NO3/c1-11(14,9-3-2-6-15-9)7-12-10(13)8-4-5-8/h2-3,6,8,14H,4-5,7H2,1H3,(H,12,13)
• InChI Key： RFTWZCFGAOUGKW-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2=CC=CO2)(O)C)=O)CC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on N-2-(furan-2-yl)-2-hydroxypropylcyclopropanecarboxamide

N-2-(Furan-2-yl)-2-Hydroxypropylcyclopropanecarboxamide: A Comprehensive Overview

N-2-(Furan-2-yl)-2-hydroxypropylcyclopropanecarboxamide, with CAS No. 1396747-81-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design and development. The molecule consists of a cyclopropane ring, a carboxamide group, and a hydroxypropyl chain substituted with a furan moiety. These structural features contribute to its intriguing chemical properties and biological activity.

The synthesis of N-2-(furan-2-yl)-2-hydroxypropylcyclopropanecarboxamide involves a series of well-defined organic reactions. The cyclopropane ring, known for its high ring strain and reactivity, serves as a versatile platform for further functionalization. The furan group, on the other hand, introduces aromaticity and potential for hydrogen bonding interactions. Recent studies have highlighted the importance of such heterocyclic groups in enhancing the bioavailability and selectivity of bioactive compounds.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. The hydroxypropyl chain provides flexibility, allowing for interactions with various biological targets. Furthermore, the carboxamide group is known to participate in hydrogen bonding, which is crucial for binding to protein targets. Recent research has demonstrated that analogs of this compound exhibit activity against certain enzymes and receptors, making them valuable candidates for therapeutic interventions.

In terms of biological activity, N-2-(furan-2-yl)-2-hydroxypropylcyclopropanecarboxamide has shown promise in vitro as an inhibitor of key enzymes involved in inflammatory pathways. For instance, studies have indicated that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This suggests that it could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing drugs.

Moreover, the presence of the furan moiety has been linked to antioxidant properties. Recent findings suggest that this compound can scavenge free radicals, making it a potential candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The combination of anti-inflammatory and antioxidant activities underscores its versatility as a bioactive molecule.

The cyclopropane ring in N-2-(furan-2-yl)-2-hydroxypropylcyclopropanecarboxamide also contributes to its stability and reactivity. Cyclopropane-containing compounds are known for their ability to undergo various transformations under mild conditions, making them valuable intermediates in organic synthesis. This property has led to their use in the construction of complex molecular frameworks with high precision.

From an environmental perspective, this compound exhibits moderate biodegradability under aerobic conditions. Studies have shown that it can be metabolized by certain microorganisms, reducing its persistence in the environment. This characteristic is particularly important for ensuring the sustainability of chemical processes and minimizing ecological impact.

In conclusion, N-2-(furan-2-yl)-2-hydroxypropylcyclopropanecarboxamide (CAS No. 1396747-81-1) represents a multifaceted compound with diverse applications in chemistry and biology. Its unique structure endows it with properties that make it an attractive target for further research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing our understanding of molecular design and therapeutic development.